Cas no 899748-49-3 (N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide)

• Product Name: N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide
• CAS No: 899748-49-3
• MF: C₁₈H₁₈FN₃O₃
• MW: 343.352227687836
• CID: 5497354
• Update Time: 2025-06-08

N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-acetamidophenyl)-N-[2-(4-fluorophenyl)ethyl]oxamide
• N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide

• Inchi： 1S/C18H18FN3O3/c1-12(23)21-15-3-2-4-16(11-15)22-18(25)17(24)20-10-9-13-5-7-14(19)8-6-13/h2-8,11H,9-10H2,1H3,(H,20,24)(H,21,23)(H,22,25)
• InChI Key： GRIISNDRSPYXNR-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(F)C=C1)(=O)C(NC1=CC=CC(NC(=O)C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide

Latest Research Insights on N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide (CAS: 899748-49-3)

In recent years, the compound N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide (CAS: 899748-49-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The presence of both acetamido and fluorophenyl groups in its structure suggests a high degree of bioactivity, making it a subject of intense study for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a potential inhibitor of heat shock protein 90 (Hsp90), a molecular chaperone implicated in cancer progression. The research team employed molecular docking simulations and in vitro assays to demonstrate that N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide binds to the ATP-binding pocket of Hsp90 with high affinity, disrupting its chaperone function. This finding opens new avenues for the development of targeted cancer therapies, particularly for tumors that are dependent on Hsp90 for protein folding and stability.

Another significant advancement was reported in a 2023 study focusing on the compound's pharmacokinetic properties. Researchers utilized liquid chromatography-mass spectrometry (LC-MS) to analyze the metabolic stability and plasma protein binding of N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide in rodent models. The results indicated favorable metabolic stability with a half-life of approximately 6 hours and moderate plasma protein binding (75-80%), suggesting that the compound could be suitable for oral administration in clinical settings.

In the context of neurodegenerative diseases, preliminary investigations have revealed that this diamide derivative exhibits neuroprotective effects in cellular models of Parkinson's disease. The compound was shown to reduce oxidative stress and mitochondrial dysfunction in dopaminergic neurons, possibly through its interaction with the Nrf2-ARE pathway. These findings, though still in early stages, highlight the potential of N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide as a multi-target therapeutic agent.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of this compound. A novel synthetic route was developed that improves the overall yield from 42% to 68% while reducing the number of purification steps. This advancement is particularly important for scaling up production for preclinical and clinical studies. The improved synthesis involves a key palladium-catalyzed amidation step that enhances the efficiency of forming the central diamide bond.

Looking forward, several research groups are investigating structural analogs of N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide to improve its selectivity and potency. Structure-activity relationship (SAR) studies have identified specific modifications to the acetamido group that can enhance binding affinity while maintaining favorable pharmacokinetic properties. These developments suggest that this chemical scaffold may serve as the foundation for a new class of therapeutic agents with applications across multiple disease areas.

In conclusion, the growing body of research on N-(3-acetamidophenyl)-N'-2-(4-fluorophenyl)ethylethanediamide (CAS: 899748-49-3) demonstrates its significant potential in drug discovery and development. From its promising activity against molecular targets like Hsp90 to its favorable pharmacokinetic profile and neuroprotective effects, this compound represents an exciting area of investigation in chemical biology and medicinal chemistry. Continued research efforts will likely uncover additional therapeutic applications and lead to the development of optimized derivatives with enhanced clinical potential.